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Compound of Interest

Compound Name: Mercury-195

Cat. No.: B1202985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of

Mercury-195 (¹⁹⁵Hg), including its decay scheme, half-life, and associated radiations. The

information is intended for researchers, scientists, and professionals in drug development who

may utilize this isotope or its decay products in their work.

Core Properties of Mercury-195
Mercury-195 is a radioactive isotope of mercury that decays via electron capture. It also has a

significant nuclear isomer, ¹⁹⁵ᵐHg, with a longer half-life that decays via both isomeric transition

and electron capture. The key properties of the ground state (¹⁹⁵ᵍHg) and the isomeric state

(¹⁹⁵ᵐHg) are summarized below.

Table 1: Key Properties of ¹⁹⁵Hg and ¹⁹⁵ᵐHg
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Property Mercury-195 (¹⁹⁵Hg) Mercury-195m (¹⁹⁵ᵐHg)

Half-Life 10.53 (3) hours[1] 41.6 (8) hours[1]

Decay Mode
100% Electron Capture (EC) /

β+[1]

Isomeric Transition (IT): 54.2%

[2] Electron Capture (EC):

45.8%[2]

Daughter Nuclide ¹⁹⁵Au[1] ¹⁹⁵Hg (via IT), ¹⁹⁵Au (via EC)[2]

Spin and Parity 1/2-[1] 13/2+[1][2]

Mass Excess -31.01316 MeV[1] -30.83709 MeV

Decay Energy (QEC) 1.554 (23) MeV[1] 1.686 MeV (to ¹⁹⁵Au)[2]

Isomer Excitation Energy N/A 176.07 (4) keV[1]

Decay Scheme of Mercury-195
Mercury-195 decays exclusively by electron capture to Gold-195 (¹⁹⁵Au), which is itself

radioactive with a half-life of 186.1 days. The decay of ¹⁹⁵Hg populates several excited states of

¹⁹⁵Au, which then de-excite by emitting gamma rays.

The isomeric state, ¹⁹⁵ᵐHg, has two decay paths. The primary branch (54.2%) is an isomeric

transition to the ¹⁹⁵Hg ground state via the emission of conversion electrons and gamma rays.

The second branch (45.8%) is electron capture directly to excited states of ¹⁹⁵Au.

Below is a simplified representation of the decay pathways.
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Caption: Simplified decay scheme of ¹⁹⁵ᵐHg and ¹⁹⁵Hg.

Gamma and X-ray Emissions
The electron capture process in ¹⁹⁵Hg leads to vacancies in the inner atomic shells of the

daughter gold atom. These vacancies are filled by outer-shell electrons, resulting in the

emission of characteristic X-rays and Auger electrons. Following electron capture, the ¹⁹⁵Au

nucleus is often in an excited state and de-excites by emitting gamma rays. The most

prominent gamma rays are listed in the table below.
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Table 2: Principal Gamma and X-ray Emissions from ¹⁹⁵Hg and ¹⁹⁵ᵐHg Decay

Parent Radiation Type Energy (keV) Intensity (%)

¹⁹⁵Hg Gamma 98.86 11.4

Gamma 129.7 2.8

Gamma 261.7 1.3

Au Kα X-ray ~68.8 ~70

Au Kβ X-ray ~78.0 ~19

¹⁹⁵ᵐHg Gamma (from IT) 176.07 0.54

Gamma (from EC) 30.8 2.3

Gamma (from EC) 98.86 5.2

Gamma (from EC) 129.7 1.3

Au Kα X-ray ~70 ~35

Au Kβ X-ray ~78.0 ~9.5

(Note: Intensities are approximate and may vary slightly between different data evaluations. X-

ray intensities are high due to the nature of electron capture.)

Experimental Protocols
Production of Mercury-195
Mercury-195, particularly the ¹⁹⁵ᵐHg isomer, is typically produced in a cyclotron by bombarding

a high-purity gold target (¹⁹⁷Au) with protons. The primary nuclear reaction is:

¹⁹⁷Au (p, 3n) ¹⁹⁵ᵐHg

A detailed experimental workflow for production is outlined below.
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Target Preparation High-purity (99.999%) ¹⁹⁷Au foil or disk Proton Irradiation
Cyclotron with proton beam (e.g., 28 MeV)

Beam current: ~10-20 µA
Irradiation time: ~20-40 hours

Target Cooling Allow short-lived isotopes to decay
~12-24 hours Chemical Separation Dissolve Au target in aqua regia

Separate Hg from Au using ion exchange or liquid-liquid extraction Quality Control Radionuclidic purity check with gamma spectroscopy
Chemical purity analysis

Click to download full resolution via product page

Caption: Experimental workflow for ¹⁹⁵ᵐHg production.

Measurement of Half-Life
The half-life of ¹⁹⁵Hg can be determined by measuring the decay of its characteristic gamma-

ray emissions over time using a high-resolution gamma spectroscopy system.

Methodology:

Sample Preparation: A purified sample of ¹⁹⁵Hg is prepared and placed at a fixed distance

from the detector.

Detection System: A High-Purity Germanium (HPGe) detector is used for its excellent energy

resolution, which allows for the clear identification of gamma-ray peaks from ¹⁹⁵Hg and its

decay products. The detector is coupled to a multichannel analyzer (MCA) to record the

energy spectrum.

Data Acquisition: Gamma-ray spectra are acquired at regular intervals over a period of

several half-lives (e.g., for ¹⁹⁵Hg, measurements could be taken every 2 hours for 48 hours).

Data Analysis:

The net peak area of a prominent, well-resolved gamma ray from ¹⁹⁵Hg (e.g., 98.86 keV)

is calculated for each spectrum, with background subtraction.

The natural logarithm of the net peak area (activity) is plotted against time.

A linear regression is applied to the data points. The slope of the line is equal to the

negative of the decay constant (λ).

The half-life (T½) is calculated using the formula: T½ = ln(2) / λ.
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¹⁹⁵ᵐHg-¹⁹⁵ᵐAu Generator System
For medical applications, the short-lived ¹⁹⁵ᵐAu (T½ = 30.5 s) is obtained from a radionuclide

generator containing the longer-lived parent, ¹⁹⁵ᵐHg.

Generator Operation:

Column Preparation: The purified ¹⁹⁵ᵐHg is loaded onto a column containing a chelating

resin (e.g., Chelex 100) which strongly adsorbs mercury.

Elution: The daughter, ¹⁹⁵ᵐAu, is selectively removed (eluted) from the column by passing a

specific solution (eluent), such as a buffered 5% glucose solution, through it. The gold has a

much lower affinity for the resin and is washed out.

Quality Control: The eluate is checked for ¹⁹⁵ᵐHg breakthrough (the amount of parent

radionuclide that passes through the column) and for chemical and radiochemical purity

before use.

Generator Column

Chelating Resin with Adsorbed ¹⁹⁵ᵐHg

Elution Process

Eluent (e.g., buffered glucose)

Quality Control
(Hg breakthrough test)

¹⁹⁵ᵐAu in solution

Pass
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Click to download full resolution via product page

Caption: Workflow of a ¹⁹⁵ᵐHg-¹⁹⁵ᵐAu generator.

Applications in Research and Drug Development
The ¹⁹⁵ᵐHg/¹⁹⁵ᵐAu generator system has been primarily investigated for its use in first-pass

radionuclide angiography for cardiac imaging. The ultra-short half-life of ¹⁹⁵ᵐAu allows for

repeated measurements with low radiation dose to the patient. While not in widespread current

use, the principles of this generator system are relevant to the development of other generator-

based radiopharmaceuticals. Understanding the production and decay characteristics of

isotopes like ¹⁹⁵Hg is crucial for the design and development of novel diagnostic and

therapeutic agents in nuclear medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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